1-(4-methoxy-3-nitrophenyl)-N-methylmethanamine

• IUPAC Name: 1-(4-methoxy-3-nitrophenyl)-N-methylmethanamine
• InChI: InChI=1S/C9H12N2O3/c1-10-6-7-3-4-9(14-2)8(5-7)11(12)13/h3-5,10H,6H2,1-2H3
• InChI Key: XUGVVFYRRQYFGB-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=C(C=C1)OC)[N+](=O)[O-]
• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol
• CAS No.: 732976-89-5

Description

1-(4-methoxy-3-nitrophenyl)-N-methylmethanamine is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.2 g/mol. The purity is usually 95%.
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Biological Activity

1-(4-Methoxy-3-nitrophenyl)-N-methylmethanamine, a compound with notable structural characteristics, has garnered attention in medicinal chemistry for its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure

The compound can be represented by the following chemical structure:

• Chemical Formula : C$_{10}$H$_{12}$N$_{2}$O$_{3}$
• CAS Number : 732976-89-5

This compound exhibits biological activity primarily through its interaction with various biological targets. The nitrophenyl moiety is believed to play a crucial role in its mechanism of action, potentially involving:

• Enzyme Inhibition : The compound may act as a competitive inhibitor by mimicking natural substrates, leading to the inhibition of specific enzymes involved in metabolic pathways.
• Receptor Modulation : It may interact with neurotransmitter receptors, influencing neurotransmission and related physiological processes.

Pharmacological Activities

Research indicates that this compound possesses several pharmacological properties:

• Antimicrobial Activity : Preliminary studies suggest that the compound exhibits significant antimicrobial effects against various bacterial strains, indicating potential applications in treating infections.
• Anti-inflammatory Properties : The compound has shown promise in reducing inflammation in animal models, which could be beneficial for conditions such as arthritis.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Significant inhibition of bacterial growth
Anti-inflammatory	Reduction in inflammatory markers in vivo
Enzyme Inhibition	Competitive inhibition of target enzymes

Study on Antimicrobial Activity

In a study conducted by researchers examining the antimicrobial properties of various compounds, this compound was tested against both Gram-positive and Gram-negative bacteria. The results demonstrated a minimum inhibitory concentration (MIC) that was comparable to established antibiotics, suggesting its potential as an alternative therapeutic agent .

Investigation into Anti-inflammatory Effects

A separate study evaluated the anti-inflammatory effects of this compound using a murine model of induced inflammation. The results indicated a significant decrease in pro-inflammatory cytokines (e.g., TNF-alpha and IL-6) following treatment with this compound, highlighting its potential utility in managing inflammatory diseases .

Synthesis routes and methods

Procedure details

4-(bromomethyl)-1-methoxy-2-nitrobenzene (276 mg, 1.122 mmol) was dissolved in methanamine in EtOH (33% w/w, 8 ml, 64.5 mmol) and stirred at RT for 1.5 hours. The mixture was evaporated to dryness and diluted with WATER/brine. The aqueous phase was extracted twice with EtOAc. NaHCO3 sat. sol. was added until basic pH, and the aqueous phase was extracted twice with DCM. The combined organic layers were dried and evaporated under vacuum to give 1-(4-methoxy-3-nitrophenyl)-N-methylmethanamine (220 mg, 1.121 mmol, 100% yield, MS/ESI+ 197.1 [MH]+) that was used in the next step without further purification.